Cas no 3742-42-5 (4-Ethylcyclohexene)

4-Ethylcyclohexene (CAS 10038-32-1) is a cyclic alkene featuring an ethyl substituent on a cyclohexene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of specialty chemicals, fragrances, and pharmaceuticals. Its structure allows for selective functionalization, making it valuable in hydrogenation, oxidation, and polymerization reactions. The ethyl group enhances reactivity while maintaining stability, offering a balance between steric and electronic effects. 4-Ethylcyclohexene is typically supplied as a clear, colorless liquid with high purity, ensuring consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its flammability and sensitivity to air and light.

4-Ethylcyclohexene structure

Product Name:4-Ethylcyclohexene

CAS No:3742-42-5

MF:C₈H₁₄

MW:110.196762561798

CID:44455

PubChem ID:138037

Update Time:2025-05-28

4-Ethylcyclohexene Chemical and Physical Properties

Names and Identifiers

- 4-Ethylcyclohexene
- 4-Ethyl-1-cyclohexene
- 1-Ethyl-3-cyclohexene
- 4-Ethylcyclohexene-1
- Cyclohexene, 4-ethyl-
- AKOS006273256
- 4-ethyl-cyclohexene
- 4-ETHYLCYCLOHEX-1-ENE
- DTXSID40958511
- 4-Ethyl-1-cyclohexene #
- FT-0753804
- CFOHRCNONSEVOJ-UHFFFAOYSA-N
- 3742-42-5
- FE152357
- DB-069536
- Inchi： 1S/C8H14/c1-2-8-6-4-3-5-7-8/h3-4,8H,2,5-7H2,1H3
- InChI Key： CFOHRCNONSEVOJ-UHFFFAOYSA-N
- SMILES： C1(CC)CC=CCC1

Computed Properties

Exact Mass: 110.10962
Monoisotopic Mass: 110.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 82
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2
XLogP3: 3.3

Experimental Properties

Density: 0.802
Melting Point: -81.99°C (estimate)
Boiling Point: 131 ºC
Flash Point: 13 ºC
Refractive Index: 1.4470
PSA: 0
LogP: 2.75270
Vapor Pressure: 11.7±0.1 mmHg at 25°C

4-Ethylcyclohexene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Ethylcyclohexene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E937968-0.5mg	4-Ethylcyclohexene	3742-42-5	0.5mg	$ 50.00	2022-06-05
TRC	E937968-1mg	4-Ethylcyclohexene	3742-42-5	1mg	$ 70.00	2022-06-05
TRC	E937968-5mg	4-Ethylcyclohexene	3742-42-5	5mg	$ 250.00	2022-06-05
A2B Chem LLC	AD39048-2mg	4-ETHYLCYCLOHEXENE	3742-42-5	2mg	$174.00	2024-04-20
A2B Chem LLC	AD39048-5mg	4-ETHYLCYCLOHEXENE	3742-42-5	5mg	$247.00	2024-04-20
A2B Chem LLC	AD39048-10mg	4-ETHYLCYCLOHEXENE	3742-42-5	10mg	$354.00	2024-04-20
A2B Chem LLC	AD39048-25mg	4-ETHYLCYCLOHEXENE	3742-42-5	25mg	$607.00	2024-04-20
A2B Chem LLC	AD39048-50mg	4-ETHYLCYCLOHEXENE	3742-42-5	50mg	$980.00	2024-04-20

4-Ethylcyclohexene Related Literature

1. Only para-hydrogen spectroscopy (OPSY), a technique for the selective observation of para-hydrogen enhanced NMR signals

Juan A. Aguilar,Paul I. P. Elliott,Joaquín López-Serrano,Ralph W. Adams,Simon B. Duckett Chem. Commun. 2007 1183
2. Synthesis, reactions and catalytic activities of iridium complexes intercalated into montmorillonite

Chong Shik Chin,Byeongno Lee,Ilye Yoo,Tae-Hyun Kwon J. Chem. Soc. Dalton Trans. 1993 581
3. Mononuclear calcium complex as effective catalyst for alkenes hydrogenation

Xianghui Shi,Cuiping Hou,Lanxiao Zhao,Peng Deng,Jianhua Cheng Chem. Commun. 2020 56 5162
4. An empirical determination of 13C nuclear magnetic resonance spectra of terpene isomers generated by isoprene cyclodimerisation

Roger Pétiaud,Younès Ben Ta?rit J. Chem. Soc. Perkin Trans. 2 1980 1385
5. Selective catalytic oligomerizations and hydrogenations using polymer-anchored complexes of nickel and iridium

Stephen E. Jacobson,Charles U. Pittman J. Chem. Soc. Chem. Commun. 1975 187b